Cas no 78987-20-9 (3-Oxo-3-(o-tolylamino)propanoic acid)

• Product Name: 3-Oxo-3-(o-tolylamino)propanoic acid
• CAS No: 78987-20-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1087155
• PubChem ID: 12664592
• Update Time: 2025-04-20

3-Oxo-3-(o-tolylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-(o-tolylamino)propanoic acid
• 3-(2-methylanilino)-3-oxopropanoic acid
• 3-[(2-METHYLPHENYL)AMINO]-3-OXOPROPANOIC ACID
• 3-[(2-methylphenyl)amino]-3-oxopropanoic acid(SALTDATA: FREE)
• Malonsaeure-mono-o-toluidid
• N-o-tolyl-malonamic acid
• N-o-Tolyl-malonamidsaeure
• N-tolylcarbamoylacetic acid
• SCHEMBL11182704
• Propanoic acid, 3-[(2-methylphenyl)amino]-3-oxo-
• DTXSID10506144
• 78987-20-9
• AKOS011514162
• STL419576
• DB-151239
• 3-[(2-Methylphenyl)amino]-3-oxopropanoicacid

• MDL： MFCD09157986
• Inchi： 1S/C10H11NO3/c1-7-4-2-3-5-8(7)11-9(12)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： ZVSXBFLEXYCRRS-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 429.5°C at 760 mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.603
• PSA: 66.40000
• LogP: 1.48120